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Compound of Interest

Compound Name: (-)-Cyclopenol

Cat. No.: B7765546 Get Quote

Application Notes and Protocols for (-)-Cyclopenol: A Review of Available Scientific Literature

Audience: Researchers, scientists, and drug development professionals.

Note on Availability of Data: Extensive searches of publicly available scientific literature have

revealed a significant scarcity of specific data regarding the in vitro and in vivo applications of

(-)-Cyclopenol. While the compound is known and its biosynthesis has been studied, detailed

experimental protocols, quantitative data on its biological effects (e.g., IC50 values), and

elucidated signaling pathways are not readily available in the reviewed literature. This

document summarizes the existing information on (-)-Cyclopenol and related compounds.

Introduction to (-)-Cyclopenol
(-)-Cyclopenol is a benzodiazepine alkaloid metabolite produced by the fungus Penicillium

cyclopium. It is structurally related to cyclopenin, another metabolite from the same fungus. The

biosynthesis of these compounds has been a subject of study, providing context for their

natural occurrence. While many fungal metabolites have been investigated for their bioactive

properties, (-)-Cyclopenol remains largely uncharacterized in terms of its specific biological

activities and potential therapeutic applications.

Biosynthesis of Cyclopenin and Cyclopenol
The biosynthesis of cyclopenin and cyclopenol in Penicillium cyclopium involves a series of

enzymatic reactions. Uric acid has been identified as a metabolite that can stimulate the

expression of the alkaloid biosynthesis pathway in this fungus[1]. The pathway, as described in

the literature, provides a framework for understanding the production of these compounds.
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Below is a simplified representation of the biosynthetic pathway leading to cyclopenin and

cyclopenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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